2-methyl-4-(methylamino)butan-1-ol

• CAS RN: 324760-88-5
• Molecular Formula: C6H15NO
• Molecular Weight: 117.2

Description

2-Methyl-4-(methylamino)butan-1-ol, also known as 2-methyl-4-methylaminobutanol (MMBA), is an important organic compound used in a variety of scientific applications. Its chemical structure consists of a secondary amine group, a methyl group, and a butanol group, making it a primary aliphatic amine. MMBA is a colorless, volatile liquid with a boiling point of 77°C and a melting point of -42°C. It is soluble in water and alcohols, and is a strong base. MMBA is widely used in scientific research and laboratory experiments due to its unique properties, such as its low toxicity and its ability to act as a catalyst.

Scientific Research Applications

MMBA has a wide range of applications in scientific research. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the synthesis of polymers, such as polyurethanes and polyamides. Additionally, MMBA can be used as a catalyst in organic reactions, such as the synthesis of amines and alcohols.

Mechanism of Action

MMBA acts as a catalyst in organic reactions due to its unique chemical structure. The amine group in MMBA is able to donate a proton to the reaction mixture, which increases the reactivity of the molecules in the reaction. The methyl group also helps to stabilize the reaction mixture, allowing the reaction to proceed more quickly. Additionally, the butanol group helps to keep the reaction mixture in a liquid state, which further increases the reactivity of the molecules.
Biochemical and Physiological Effects
MMBA is generally considered to be non-toxic and non-irritating, making it safe to use in laboratory experiments. However, it is important to note that it can be irritating to the eyes and skin, and should be handled with care. In addition, long-term exposure to MMBA can cause irritation of the respiratory system, and can also cause headaches, dizziness, and nausea.

Advantages and Limitations for Lab Experiments

MMBA has several advantages for laboratory experiments. It is relatively inexpensive, and can be easily synthesized in the laboratory. Additionally, it has a low toxicity and is non-irritating, making it safe to use in laboratory experiments. However, MMBA is volatile and can easily evaporate, making it difficult to store for long periods of time. Additionally, it is a strong base, which can cause corrosion of laboratory equipment if not handled properly.

Future Directions

There are a number of potential future directions for the use of MMBA in scientific research. One potential direction is the use of MMBA in the synthesis of novel organic compounds. Additionally, MMBA could be used as a catalyst in a variety of reactions, such as the synthesis of pharmaceuticals and agrochemicals. Additionally, MMBA could be used as a reagent in the synthesis of polymers, such as polyurethanes and polyamides. Finally, MMBA could be used in the development of new catalysts for organic reactions.

Synthesis Methods

The synthesis of MMBA is relatively simple and can be achieved through a variety of methods. One of the most common methods is the reaction of 1-bromobutane and methylamine, which yields 2-methyl-4-(methylamino)butan-1-ol. This reaction is typically carried out in the presence of a catalyst, such as sodium hydroxide or sodium carbonate. Other methods of synthesis include the reaction of 1-bromobutane with dimethylamine, or the reaction of 1-chlorobutane with methylamine.